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Compound of Interest

Compound Name:
Rifamycin B

methylmorpholinylamide

Cat. No.: B231207 Get Quote

Essential Safety and Handling of Rifampicin
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for handling Rifampicin, also known

as Rifamycin B methylmorpholinylamide, in a laboratory setting. Adherence to these

procedures is essential for ensuring the safety of all personnel and the integrity of research.

Hazard Identification and Safety Precautions
Rifampicin is a potent pharmaceutical compound that requires careful handling to avoid

exposure. It is classified as harmful if swallowed and may cause harm to an unborn child.[1] It

can also cause skin, eye, and respiratory irritation.[2][3]

Engineering Controls: All work with Rifampicin powder or solutions should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[1][4] Use

local exhaust ventilation to control airborne dust.[1][5]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Rifampicin:
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PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.[1][4][6][7]

Hand Protection
Impervious gloves (e.g.,

nitrile).

Prevents skin contact.[1][4][8]

Change gloves immediately if

contaminated.[4]

Body Protection A lab coat, worn fully buttoned.
Protects skin and personal

clothing from contamination.[4]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be necessary

if dust cannot be controlled by

engineering controls.

Prevents inhalation of airborne

particles.[1][6][8]

Quantitative Data Summary
The following table summarizes key quantitative data for Rifampicin:

Property Value Source

CAS Number 13292-46-1 [1][7]

Molecular Formula C43H58N4O12 [7]

Melting Point 183-188 °C [1]

Oral LD50 (Rat) 1570 mg/kg [3]

Solubility in Water Slightly Soluble [1]

Procedural Guidance: Handling and Disposal
Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Rifampicin powder for the preparation of a stock

solution.
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Materials:

Rifampicin powder

Appropriate solvent (e.g., Dimethylformamide - DMF)

Volumetric flasks and pipettes

Analytical balance

Stir plate and stir bar

Parafilm or other sealing material

Waste containers (clearly labeled for Rifampicin waste)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is functioning correctly.

Weighing:

Tare a clean, appropriately sized beaker with a stir bar on an analytical balance inside the

fume hood.[4]

Carefully weigh the required amount of Rifampicin powder. Avoid generating dust.[1][4][8]

Close the primary container of Rifampicin immediately after weighing.

Dissolution:

Add the appropriate solvent to the beaker containing the Rifampicin powder.

Cover the beaker with parafilm to prevent evaporation and contamination.[4]

Place the beaker on a stir plate and stir until the powder is completely dissolved.

Storage:
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Clearly label the container with the compound name, concentration, solvent, date, and

appropriate hazard warnings ("Toxic," "Flammable" if applicable).[4]

Store the solution at the recommended temperature, protected from light.[2][7]

Post-Handling:

Wipe down the work area, balance, and any equipment with 70% ethanol or another

appropriate decontaminating agent.[4]

Dispose of all contaminated disposables (e.g., gloves, wipes, pipette tips) in the

designated Rifampicin waste container.[4]

Remove PPE and wash hands thoroughly with soap and water before leaving the

laboratory.[1]

Disposal Plan:

All Rifampicin waste, including contaminated labware and solutions, must be treated as

hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips)

in a clearly labeled, sealed container.[1][8]

Liquid Waste: Collect all liquid waste containing Rifampicin in a separate, clearly labeled,

and sealed container.[4] Do not pour Rifampicin waste down the drain.[6]

Disposal: Arrange for the disposal of all Rifampicin waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[6][8]

Emergency Procedures: Spills and Exposure
Spill Response:

Minor Spill:

Alert others in the immediate area.
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Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.[8]

For dry spills, a damp cloth or a HEPA-filtered vacuum can be used.[1][8]

Clean the spill area thoroughly with a suitable decontaminating agent.[1]

Collect all cleanup materials in a sealed bag for hazardous waste disposal.[1][8]

Major Spill:

Evacuate non-essential personnel from the area.[1]

Alert your supervisor and institutional safety office immediately.[1]

Cleanup should only be performed by trained personnel.[1]

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[7][8]

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water.[7][8] Seek medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[1][2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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